Cas no 2093415-45-1 (1,2-Bis[[tert-butyl(pyridin-2-yl)phosphino]methyl]benzene)

• Product Name: 1,2-Bis[[tert-butyl(pyridin-2-yl)phosphino]methyl]benzene
• CAS No: 2093415-45-1
• MF: C₂₆H₃₄N₂P₂
• MW: 436.509088039398
• MDL: MFCD34565681
• CID: 5212909
• Update Time: 2025-06-07

1,2-Bis[[tert-butyl(pyridin-2-yl)phosphino]methyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis[[tert-butyl(pyridin-2-yl)phosphino]methyl]benzene
• 1,2-Bis((tert-butyl(pyridin-2-yl)phosphino)methyl)benzene
• SY288657
• 1,2-bis((t-butyl(pyridin-2-yl)phosphanyl)methyl)benzene
• Pyridine, 2,2'-[1,2-phenylenebis[methylene[(1,1-dimethylethyl)phosphinidene]]]bis-
• 1,2-bis((tert-butyl(pyridin-2-yl)phosphaneyl)methyl)benzene

• MDL： MFCD34565681
• Inchi： 1S/C26H34N2P2/c1-25(2,3)29(23-15-9-11-17-27-23)19-21-13-7-8-14-22(21)20-30(26(4,5)6)24-16-10-12-18-28-24/h7-18H,19-20H2,1-6H3
• InChI Key： WKORNPSVAFGDRF-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CN=1)(CC1=CC=CC=C1CP(C1C=CC=CN=1)C(C)(C)C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 464
• XLogP3: 4.5
• Topological Polar Surface Area: 25.8

Additional information on 1,2-Bis[[tert-butyl(pyridin-2-yl)phosphino]methyl]benzene

Introduction to 1,2-Bis[[tert-butyl(pyridin-2-yl)phosphino]methyl]benzene (CAS No. 2093415-45-1)

1,2-Bis[[tert-butyl(pyridin-2-yl)phosphino]methyl]benzene, identified by its CAS number 2093415-45-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of phosphine derivatives, which are widely recognized for their diverse applications in catalysis, ligand design, and as intermediates in the synthesis of complex molecules. The unique structural features of this compound, particularly the presence of tert-butyl and pyridin-2-yl substituents, contribute to its distinctive chemical properties and potential biological activities.

The molecular structure of 1,2-Bis[[tert-butyl(pyridin-2-yl)phosphino]methyl]benzene consists of a benzene core substituted with two phosphino groups, each linked to a tert-butyl group and a pyridin-2-yl moiety. This configuration imparts a high degree of steric hindrance due to the bulky tert-butyl groups, which can influence the compound's reactivity and interactions with biological targets. The pyridine ring, on the other hand, is known for its ability to form coordination bonds with various metal ions, making this compound a promising candidate for applications in coordination chemistry and metal-organic frameworks.

In recent years, there has been growing interest in phosphine-based ligands for their role in transition metal catalysis. The phosphino groups in 1,2-Bis[[tert-butyl(pyridin-2-yl)phosphino]methyl]benzene can act as effective chelating agents for metals such as palladium, nickel, and copper. These metal complexes have been explored in various catalytic processes, including cross-coupling reactions, hydrogenation reactions, and polymerization processes. The steric environment provided by the tert-butyl groups helps to stabilize the metal centers and control the selectivity of these reactions.

Beyond its applications in catalysis, 1,2-Bis[[tert-butyl(pyridin-2-yl)phosphino]methyl]benzene has also shown potential in the field of medicinal chemistry. Phosphine derivatives have been investigated for their biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. The presence of the pyridine ring suggests that this compound may interact with biological targets such as enzymes and receptors. Further research is needed to fully elucidate its pharmacological profile and potential therapeutic applications.

The synthesis of 1,2-Bis[[tert-butyl(pyridin-2-yl)phosphino]methyl]benzene involves multi-step organic transformations, including phosphination reactions and functional group interconversions. The use of specialized reagents and conditions is often required to achieve high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule. The development of efficient synthetic routes is crucial for both academic research and industrial applications.

In conclusion, 1,2-Bis[[tert-butyl(pyridin-2-yl)phosphino]methyl]benzene (CAS No. 2093415-45-1) is a versatile compound with significant potential in multiple areas of chemistry. Its unique structural features make it an attractive candidate for applications in catalysis, ligand design, and pharmaceutical research. As our understanding of its properties continues to grow, new applications and synthetic strategies are likely to emerge, further expanding its utility in scientific and industrial settings.